N-[2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl]-4-nitrobenzene-1-sulfonamide

• IUPAC Name: N-[2-(furan-2-yl)-2-(4-methylphenyl)sulfonylethyl]-4-nitrobenzenesulfonamide
• InChI: InChI=1S/C19H18N2O7S2/c1-14-4-8-16(9-5-14)29(24,25)19(18-3-2-12-28-18)13-20-30(26,27)17-10-6-15(7-11-17)21(22)23/h2-12,19-20H,13H2,1H3
• InChI Key: RTUMEGBXQLAGRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C(CNS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-])C3=CC=CO3
• Molecular Formula: C19H18N2O7S2
• Molecular Weight: 450.5 g/mol
• CAS No.: 896324-82-6

Description

Furan compounds are five-membered aromatic heterocycles containing one oxygen atom. They are important building blocks in organic chemistry and can be found in various natural sources, mostly in plants, algae, and microorganisms. Furan derivatives have been extensively used in plastics, pharmaceuticals, agrochemicals, and they have been reported to be used as dye precursors in the synthesis of diazo disperse dyes.

Synthesis Analysis

The synthesis of furan derivatives often involves strategic chemical reactions, such as the Diels-Alder cycloaddition reaction. Some classical methods have been modified and improved, while other new methods have been developed.

Molecular Structure Analysis

Theoretical investigations reveal the underlying relationship between the proportion of n and orbitals and the rate of intersystem crossing and phosphorescence decay. The molecular and solid-state structures of related furan compounds can be studied through X-ray powder diffraction (XRPD) and density functional theory (DFT).

Chemical Reactions Analysis

The reactivity of furan compounds with sulfonyl groups has been explored through various chemical reactions. Copper/silver-mediated cascade reactions for constructing sulfonylbenzo[b]furans from hydroxycinnamic acids and sodium sulfinates demonstrate the chemical versatility and potential synthetic utility of these compounds.

Physical and Chemical Properties Analysis

The physical properties of related compounds, such as those involving furan-2,5-diylbis(diphenylmethanol) and its host–guest complexes, offer insights into the hydrogen bonding and molecular aggregation behavior critical for understanding the material characteristics of furan-derived compounds.

Safety and Hazards

The safety and hazards of furan compounds can vary widely depending on their specific structures and properties. For example, some furan compounds may pose risks due to their flammability, toxicity, or potential for causing skin or eye irritation.

Future Directions

Furan compounds have attracted reasonable interest in terms of green chemistry due to their potential to be obtained from renewable resources. They play an indispensable role in many synthetic pathways, e.g., for the synthesis of pharmaceuticals, dyes, or polymeric materials. Therefore, the study and development of furan derivatives, including “N-(2-(furan-2-yl)-2-tosylethyl)-4-nitrobenzenesulfonamide”, could be a promising area for future research.